Cas no 1261737-35-2 (4-Amino-6-phenyl-1H-pyrrolo[2,3-b]pyridine)

• Product Name: 4-Amino-6-phenyl-1H-pyrrolo[2,3-b]pyridine
• CAS No: 1261737-35-2
• MF: C₁₃H₁₁N₃
• MW: 209.246542215347
• CID: 4928279
• Update Time: 2025-05-21

4-Amino-6-phenyl-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-6-phenyl-1H-pyrrolo[2,3-b]pyridine

• Inchi： 1S/C13H11N3/c14-11-8-12(9-4-2-1-3-5-9)16-13-10(11)6-7-15-13/h1-8H,(H3,14,15,16)
• InChI Key： NTHQNFOCQUFFFJ-UHFFFAOYSA-N
• SMILES： N1C=CC2=C(C=C(C3C=CC=CC=3)N=C12)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 237
• XLogP3: 2.3
• Topological Polar Surface Area: 54.7

Additional information on 4-Amino-6-phenyl-1H-pyrrolo[2,3-b]pyridine

Recent Advances in the Study of 4-Amino-6-phenyl-1H-pyrrolo[2,3-b]pyridine (CAS: 1261737-35-2) and Its Applications in Chemical Biology and Medicine

The compound 4-Amino-6-phenyl-1H-pyrrolo[2,3-b]pyridine (CAS: 1261737-35-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest studies and developments related to this compound, highlighting its synthesis, biological activity, and potential as a drug candidate.

Recent studies have demonstrated that 4-Amino-6-phenyl-1H-pyrrolo[2,3-b]pyridine exhibits promising inhibitory effects on various kinase targets, making it a potential candidate for the treatment of cancers and inflammatory diseases. Its pyrrolopyridine core structure is known to interact with ATP-binding sites of kinases, thereby modulating their activity. Researchers have synthesized and evaluated a series of derivatives to optimize its pharmacological properties, including potency, selectivity, and bioavailability.

In one notable study, a team of researchers utilized structure-activity relationship (SAR) analysis to identify key modifications that enhance the compound's binding affinity to specific kinase targets. The results indicated that substitutions at the phenyl ring and the amino group significantly influence the compound's efficacy and selectivity. These findings have paved the way for the development of next-generation kinase inhibitors with improved therapeutic profiles.

Another area of interest is the compound's potential application in neurodegenerative diseases. Preliminary in vitro and in vivo studies suggest that 4-Amino-6-phenyl-1H-pyrrolo[2,3-b]pyridine may modulate pathways involved in neuroinflammation and oxidative stress, which are key contributors to diseases such as Alzheimer's and Parkinson's. Further research is needed to elucidate its mechanisms of action and evaluate its safety and efficacy in preclinical models.

From a synthetic chemistry perspective, recent advancements have focused on developing more efficient and scalable routes for the production of 4-Amino-6-phenyl-1H-pyrrolo[2,3-b]pyridine. Novel catalytic methods and green chemistry approaches have been explored to reduce the environmental impact and cost of synthesis while maintaining high yields and purity. These efforts are critical for facilitating the compound's transition from the laboratory to clinical trials.

In conclusion, 4-Amino-6-phenyl-1H-pyrrolo[2,3-b]pyridine (CAS: 1261737-35-2) represents a promising scaffold for the development of novel therapeutics targeting a range of diseases. Its versatile chemical structure and biological activity make it a valuable subject of ongoing research. Future studies should focus on optimizing its drug-like properties, understanding its mechanisms of action, and advancing it through the drug development pipeline. The continued exploration of this compound and its derivatives holds great potential for addressing unmet medical needs in oncology, neurology, and beyond.